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Compound of Interest

Compound Name: 3-Azidopropanol

CAS No.: 72320-38-8

Cat. No.: B1278768

Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of 3-Azidopropanol, a
bifunctional molecule utilized in click chemistry and Staudinger ligation.

Molecular Composition and Weight
3-Azidopropanol is comprised of carbon, hydrogen, nitrogen, and oxygen atoms. Its molecular

formula is C₃H₇N₃O[1][2][3][4]. The molecular weight is a critical parameter for stoichiometric

calculations in chemical reactions, solution preparation, and analytical characterization.

The calculation of the molecular weight is based on the atomic weights of its constituent

elements. The standard atomic weights are provided by the International Union of Pure and

Applied Chemistry (IUPAC).

Table 1: Atomic Composition and Molecular Weight Calculation for 3-Azidopropanol
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 3 12.011[5][6] 36.033

Hydrogen H 7 1.008[7][8][9][10] 7.056

Nitrogen N 3
14.007[11][12]

[13][14][15]
42.021

Oxygen O 1
15.999[16][17]

[18][19]
15.999

Total 101.109

Based on the sum of the atomic weights of its constituent atoms, the calculated molecular

weight of 3-Azidopropanol is 101.109 g/mol . This value is often rounded to 101.11 g/mol for

practical laboratory use[1][4][20].

Logical Relationship for Molecular Weight
Determination
The determination of a compound's molecular weight is a fundamental concept in chemistry,

based on its molecular formula and the atomic weights of its elements. The logical workflow for

this calculation is straightforward.

Inputs

Calculation Process Output

Molecular Formula
(C₃H₇N₃O)

Sum of (Atom Count × Atomic Weight)
for each element

Standard Atomic Weights
(C, H, N, O)

Molecular Weight
(101.109 g/mol)
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Caption: Workflow for calculating the molecular weight of 3-Azidopropanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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